Cas no 845826-90-6 (2-Methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid)

• Product Name: 2-Methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 845826-90-6
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD18321778
• CID: 2805394
• PubChem ID: 23120519
• Update Time: 2025-04-21

2-Methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321778
• 3-METHYL-4-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 2-Methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 845826-90-6
• 2-Methyl-4'-(trifluoromethyl) [1,1'-biphenyl]-4-carboxylic acid
• DTXSID20630803
• [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(trifluoromethyl)-
• A1-27613
• 2-Methyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• TQP1600
• 2-Methyl-4'-(trifluoromethyl)biphenyl-4-carboxylic acid
• 2-Methyl-4'-trifluoromethyl-biphenyl-4-carboxylic acid
• SCHEMBL2268521

• MDL： MFCD18321778
• Inchi： 1S/C15H11F3O2/c1-9-8-11(14(19)20)4-7-13(9)10-2-5-12(6-3-10)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： GFNPGKWGCQKQLK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1C)(F)F

Computed Properties

• Exact Mass: 280.07111408Da
• Monoisotopic Mass: 280.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives